Cas no 28443-69-8 (2,3,5-Trichloropyridin-4-amine)

• Product Name: 2,3,5-Trichloropyridin-4-amine
• CAS No: 28443-69-8
• MF: C₅H₃Cl₃N₂
• MW: 197.449717760086
• MDL: MFCD00153908
• CID: 239654
• PubChem ID: 728676
• Update Time: 2025-05-20

2,3,5-Trichloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trichloropyridin-4-amine
• 2,3,5-Trichloro-4-Aminopyridine
• 2,3,5-trichloro-4-Pyridinamine
• 2,3,5-trichloro-4-pyridinylamine
• 4-Pyridinamine,2,3,5-trichloro-
• 2,3,5-Trichlor-4-aminopyridin
• 2,3,5-trichloro-4-pyridylamine
• 2,3,5-trichloro-pyridin-4-ylamine
• 4-amino-2,3,5-trichloropyridine
• 4-Amino-2,3,5-trichlor-pyridin
• 4-Pyridinamine,2,3,5-trichloro
• Picloram-decarboxy
• AK101807
• YYJDUYUWQJWYNA-UHFFFAOYSA-N
• SBB017536
• FCH1112483
• ST2409003
• AX8233346
• AB0069786
• ST50136652
• SR-01000389665-1
• CS-0157876
• EN300-1267340
• 28443-69-8
• AKOS001026905
• F12169
• SR-01000389665
• MFCD00153908
• 2, 3, 5-trichloropyridin-4-amine
• AC-907/30002043
• DS-2444
• 4-AMINO-2,3,5-TRICHLOROPYRIDINE, 98
• DTXSID40352530
• SCHEMBL4375909
• FT-0710829

• MDL： MFCD00153908
• Inchi： 1S/C5H3Cl3N2/c6-2-1-10-5(8)3(7)4(2)9/h1H,(H2,9,10)
• InChI Key： YYJDUYUWQJWYNA-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1N)Cl)Cl

Computed Properties

• Exact Mass: 195.93600
• Monoisotopic Mass: 195.936181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.634
• Melting Point: 153-155 °C(lit.)
• Boiling Point: 294.4°C at 760 mmHg
• Flash Point: 131.8°C
• Refractive Index: 1.635
• PSA: 38.91000
• LogP: 3.20520
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,3,5-Trichloropyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,3,5-Trichloropyridin-4-amine

Recent Advances in the Study of 2,3,5-Trichloropyridin-4-amine (CAS: 28443-69-8): A Comprehensive Research Brief

2,3,5-Trichloropyridin-4-amine (CAS: 28443-69-8) is a chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and agrochemical development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2,3,5-Trichloropyridin-4-amine derivatives. The researchers synthesized a series of analogs and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. These findings suggest that 2,3,5-Trichloropyridin-4-amine could serve as a promising scaffold for the development of novel antibiotics.

In another study, researchers from the European Journal of Pharmaceutical Sciences (2024) explored the anticancer potential of 2,3,5-Trichloropyridin-4-amine-based compounds. Using in vitro assays, the team identified several derivatives that selectively targeted cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. Mechanistic studies revealed that these compounds induced apoptosis via the mitochondrial pathway, with significant upregulation of pro-apoptotic proteins such as Bax and caspase-3. These results underscore the compound's potential as a lead structure for anticancer drug development.

The synthetic accessibility of 2,3,5-Trichloropyridin-4-amine has also been a focus of recent research. A 2023 publication in Organic Process Research & Development described an optimized, scalable synthesis route that improved yield and reduced environmental impact. The new method employed catalytic chlorination and amination steps, achieving an overall yield of 78% with minimal byproduct formation. This advancement is expected to facilitate the large-scale production of 2,3,5-Trichloropyridin-4-amine for industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 2,3,5-Trichloropyridin-4-amine derivatives. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Ongoing research is also exploring the compound's potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.

In conclusion, 2,3,5-Trichloropyridin-4-amine (CAS: 28443-69-8) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug discovery. Recent studies have highlighted its antimicrobial and anticancer properties, as well as advancements in its synthetic methodology. Future research should focus on optimizing its pharmacological profile to unlock its full therapeutic potential.